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Compound of Interest

Compound Name: Beryllium nitrate

Cat. No.: B086493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the physicochemical properties,

synthesis, and thermal behavior of beryllium nitrate tetrahydrate. The information is intended

to serve as a foundational resource for professionals in research, development, and

pharmaceutical fields who are working with this compound.

Physicochemical Properties
Beryllium nitrate tetrahydrate, with the chemical formula Be(NO₃)₂·4H₂O, is a colorless,

deliquescent crystalline solid.[1][2] As a hydrated inorganic salt, it is highly soluble in water and

also soluble in certain organic solvents like alcohol.[1][2][3] It is a strong oxidizing agent and,

like all beryllium compounds, is toxic and classified as a human carcinogen, necessitating

stringent handling protocols.[1][4] The compound is deliquescent, meaning it readily absorbs

moisture from the atmosphere.[1]

Table 1: Summary of Quantitative Physicochemical Data
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Property Value References

Molecular Formula Be(NO₃)₂·4H₂O [1][5]

Molar Mass 205.08 g/mol [1][5][6]

Appearance
White to off-white,

deliquescent crystals
[1][5]

Density 1.56 g/cm³ [1][5][7]

Melting Point 60.5 °C [1][5][7]

Boiling Point Decomposes at 142 °C [1][7]

pH 0.5 (aqueous solution, 20°C) [3]

Crystal Structure
The crystal structure of beryllium nitrate tetrahydrate has been determined to consist of

isolated tetraaquaberyllium(II) cations, [Be(H₂O)₄]²⁺, and nitrate anions, NO₃⁻.[1][5][8] In the

complex cation, the beryllium atom is centrally located and tetrahedrally coordinated to four

water molecules.[5][8] The nitrate ions are not directly bonded to the beryllium ion but exist as

counter-ions within the orthorhombic crystal lattice.[5][8]

Tetraaquaberyllium(II) Cation: [Be(H₂O)₄]²⁺ Nitrate Anion: NO₃⁻
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Caption: Ionic components of beryllium nitrate tetrahydrate.
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Table 2: Crystallographic Data

Parameter Value Reference

Crystal System Orthorhombic [8]

Space Group Fdd2 [8]

Unit Cell Dimensions
a = 13.471 Å, b = 23.910 Å, c

= 6.229 Å
[8]

Synthesis and Experimental Protocols
The standard laboratory synthesis of beryllium nitrate tetrahydrate involves the reaction of

beryllium oxide or beryllium hydroxide with dilute nitric acid.[5][7]

3.1. Experimental Protocol: Synthesis from Beryllium Oxide

Objective: To synthesize crystalline beryllium nitrate tetrahydrate from beryllium oxide.

Materials:

Beryllium oxide (BeO)

Dilute nitric acid (HNO₃)

Distilled water

Glass beakers

Magnetic stirrer and stir bar

Hot plate

Crystallizing dish

Desiccator

Procedure:
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Reaction Setup: In a well-ventilated fume hood, add a stoichiometric amount of beryllium

oxide powder to a beaker containing dilute nitric acid, stirring continuously.[5][6] The reaction

is exothermic and the BeO should be added slowly to control the temperature.[5] The

balanced equation is: BeO(s) + 2HNO₃(aq) + 3H₂O(l) → Be(NO₃)₂·4H₂O(aq)[1]

Dissolution: Continue stirring until all the beryllium oxide has completely dissolved, forming a

clear solution of beryllium nitrate.[5]

Evaporation: Gently heat the solution on a hot plate to evaporate excess water and

concentrate the solution. Avoid boiling, as the tetrahydrate begins to decompose at 100 °C.

[5][9]

Crystallization: Allow the concentrated solution to cool slowly to room temperature in a

crystallizing dish. Colorless crystals of beryllium nitrate tetrahydrate will form.[5]

Isolation: Isolate the crystals by filtration, wash with a minimal amount of cold distilled water,

and dry them in a desiccator over a suitable drying agent.[5]
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1. Reaction Setup
Add BeO to dilute HNO₃ in fume hood.

2. Dissolution
Stir until a clear solution of Be(NO₃)₂ forms.

Exothermic Reaction

3. Evaporation
Gently heat to concentrate the solution.

Controlled Heating

4. Crystallization
Slowly cool the concentrated solution.

Cooling

5. Isolation
Filter, wash with cold H₂O, and dry crystals.

Filtration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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